N-(4-chlorobenzyl)-2-[2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(2-oxo-3-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C18H20ClN3O4S/c19-15-7-5-14(6-8-15)12-20-17(23)13-21-9-3-4-16(18(21)24)27(25,26)22-10-1-2-11-22/h3-9H,1-2,10-13H2,(H,20,23)
• InChI Key: YQISCSIPCLMYCS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CN(C2=O)CC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3O4S
• Molecular Weight: 409.9 g/mol

Description

N-(4-chlorobenzyl)-2-[2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C18H20ClN3O4S and its molecular weight is 409.89. The purity is usually 95%.
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Scientific Research Applications

1. Receptor Antagonism and Potential Therapeutic Applications

Research on related compounds, such as 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242), has demonstrated high affinity for κ-opioid receptors (KOR) with potential therapeutic applications in treating depression and addiction disorders. This compound showed antidepressant-like efficacy and attenuated the behavioral effects of stress in mouse models, suggesting the possibility of exploring similar compounds for their receptor antagonism properties and potential therapeutic benefits (Grimwood et al., 2011).

2. Antimicrobial Activity

Studies have shown that compounds with sulphonamide groups, akin to N-(4-chlorobenzyl)-2-[2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide, exhibit antibacterial and antifungal activities. For instance, certain heterocyclic compounds containing the sulphamido moiety were synthesized and evaluated for their antimicrobial efficacy, highlighting the potential of these compounds in developing new antimicrobial agents (Nunna et al., 2014).

3. Synthesis and Characterization of Heterocyclic Compounds

The synthesis and characterization of novel heterocyclic compounds having sulphonamide groups are crucial for exploring their biological activities and potential applications in medicinal chemistry. Research in this area includes the development of new synthetic routes and the study of their chemical properties, which could lead to the discovery of compounds with significant biological activities (Savchenko et al., 2020).

Mechanism of Action

Pyrrolidine Ring

Pyrrolidine is a five-membered ring with one nitrogen atom. Compounds containing a pyrrolidine ring are known to have a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties . The pyrrolidine ring can contribute to the stereochemistry of the molecule and increase three-dimensional coverage due to the non-planarity of the ring .

Indole Derivatives

The compound also seems to contain an indole derivative. Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical Analysis

Biochemical Properties

The pyrrolidine ring in N-[(4-chlorophenyl)methyl]-2-[2-oxo-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-1-yl]acetamide is known to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is influenced by the spatial orientation of substituents and the stereochemistry of the molecule

Molecular Mechanism

It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression